Cas no 2229246-00-6 (3-oxo-1-2-(trifluoromethoxy)phenylcyclobutane-1-carbonitrile)

• Product Name: 3-oxo-1-2-(trifluoromethoxy)phenylcyclobutane-1-carbonitrile
• CAS No: 2229246-00-6
• MF: C₁₂H₈F₃NO₂
• MW: 255.192633628845
• CID: 5753441
• PubChem ID: 165841496
• Update Time: 2025-11-02

3-oxo-1-2-(trifluoromethoxy)phenylcyclobutane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2229246-00-6
• 3-oxo-1-[2-(trifluoromethoxy)phenyl]cyclobutane-1-carbonitrile
• EN300-1945070
• 3-oxo-1-2-(trifluoromethoxy)phenylcyclobutane-1-carbonitrile

• Inchi： 1S/C12H8F3NO2/c13-12(14,15)18-10-4-2-1-3-9(10)11(7-16)5-8(17)6-11/h1-4H,5-6H2
• InChI Key： LRQHDLOXHHCUOD-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC=CC=1C1(C#N)CC(C1)=O)(F)F

Computed Properties

• Exact Mass: 255.05071298g/mol
• Monoisotopic Mass: 255.05071298g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 50.1Ų

Additional information on 3-oxo-1-2-(trifluoromethoxy)phenylcyclobutane-1-carbonitrile

Comprehensive Overview of 3-oxo-1-2-(trifluoromethoxy)phenylcyclobutane-1-carbonitrile (CAS No. 2229246-00-6)

3-oxo-1-2-(trifluoromethoxy)phenylcyclobutane-1-carbonitrile (CAS No. 2229246-00-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a cyclobutane ring with a carbonitrile group and a trifluoromethoxy substituent, makes it a valuable intermediate in synthetic chemistry. Researchers are particularly interested in its potential applications in drug discovery, given the rising demand for novel bioactive molecules in treating complex diseases.

The compound's molecular formula and structural features align with current trends in fluorinated compounds, which are widely explored for their enhanced stability and bioavailability. With the increasing focus on sustainable chemistry and green synthesis, 3-oxo-1-2-(trifluoromethoxy)phenylcyclobutane-1-carbonitrile is being studied for its role in eco-friendly catalytic processes. Its trifluoromethoxy group is particularly noteworthy, as fluorinated moieties are known to improve metabolic resistance and binding affinity in medicinal chemistry.

In recent years, the demand for high-purity chemical intermediates like 3-oxo-1-2-(trifluoromethoxy)phenylcyclobutane-1-carbonitrile has surged, driven by advancements in precision medicine and crop protection technologies. The compound's potential applications extend to enzyme inhibition studies and material science, where its rigid cyclobutane backbone offers unique steric properties. Analytical techniques such as NMR spectroscopy and HPLC are commonly employed to characterize its purity and structural integrity.

Market insights indicate a growing interest in custom synthesis of 3-oxo-1-2-(trifluoromethoxy)phenylcyclobutane-1-carbonitrile, particularly among contract research organizations (CROs) and academic laboratories. The compound's compatibility with cross-coupling reactions and photocatalysis makes it a versatile building block for innovative chemical transformations. Additionally, its stability under various conditions ensures reliable performance in high-throughput screening assays.

From an industrial perspective, 3-oxo-1-2-(trifluoromethoxy)phenylcyclobutane-1-carbonitrile is being evaluated for scalability in production, with an emphasis on cost-effective synthesis routes. The integration of flow chemistry and microwave-assisted synthesis has shown promise in optimizing its manufacturing process. As regulatory frameworks evolve, the compound's safety profile and environmental impact are also under scrutiny, aligning with global initiatives for responsible chemical innovation.

In conclusion, 3-oxo-1-2-(trifluoromethoxy)phenylcyclobutane-1-carbonitrile (CAS No. 2229246-00-6) represents a compelling case study in modern chemical research. Its multifaceted applications, coupled with the industry's shift toward sustainable methodologies, position it as a key player in next-generation scientific advancements. Ongoing studies aim to unlock its full potential, ensuring its relevance in cutting-edge drug development and material engineering.